Cas no 731772-18-2 (2-Bromo-3-(3-methylphenyl)-1-propene)

2-Bromo-3-(3-methylphenyl)-1-propene is a brominated aromatic compound featuring a propene backbone substituted with a 3-methylphenyl group. This organobromine intermediate is valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for pharmaceuticals and agrochemicals. The presence of both a reactive bromine atom and an alkenyl group enhances its utility in nucleophilic substitutions and polymerization processes. Its well-defined structure ensures consistent reactivity, making it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. Proper storage in inert atmospheres is recommended to maintain stability.

2-Bromo-3-(3-methylphenyl)-1-propene structure

731772-18-2 structure

Product Name:2-Bromo-3-(3-methylphenyl)-1-propene

CAS No:731772-18-2

MF:C₁₀H₁₁Br

MW:211.098342180252

MDL:MFCD00671931

CID:875919

PubChem ID:2757068

Update Time:2025-06-29

2-Bromo-3-(3-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromoprop-2-en-1-yl)-3-methylbenzene
- 1-(2-bromoprop-2-enyl)-3-methylbenzene
- 2-Bromo-3-(3-methylphenyl)-1-propene
- Benzene, 1-(2-bromo-2-propen-1-yl)-3-methyl-
- AKOS016016705
- DTXSID00373721
- MFCD00671931
- 731772-18-2
- MDL： MFCD00671931
- Inchi： 1S/C10H11Br/c1-8-4-3-5-10(6-8)7-9(2)11/h3-6H,2,7H2,1H3
- InChI Key： MXCFJFSCNHKZJW-UHFFFAOYSA-N
- SMILES： BrC(=C)CC1C=CC=C(C)C=1

Computed Properties

Exact Mass: 210.00441g/mol
Monoisotopic Mass: 210.00441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 0Å²

2-Bromo-3-(3-methylphenyl)-1-propene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022329-1g	2-Bromo-3-(3-methylphenyl)-1-propene	731772-18-2	97%	1g	￡412.00	2022-03-01
Fluorochem	022329-2g	2-Bromo-3-(3-methylphenyl)-1-propene	731772-18-2	97%	2g	￡624.00	2022-03-01
Fluorochem	022329-5g	2-Bromo-3-(3-methylphenyl)-1-propene	731772-18-2	97%	5g	￡1084.00	2022-03-01
abcr	AB167003-1 g	2-Bromo-3-(3-methylphenyl)-1-propene, 97%; .	731772-18-2	97%	1 g	€794.30	2023-07-20
abcr	AB167003-2 g	2-Bromo-3-(3-methylphenyl)-1-propene, 97%; .	731772-18-2	97%	2 g	€1,065.20	2023-07-20
TRC	B084655-250mg	2-Bromo-3-(3-methylphenyl)-1-propene	731772-18-2		250mg	$ 365.00	2022-06-07
TRC	B084655-500mg	2-Bromo-3-(3-methylphenyl)-1-propene	731772-18-2		500mg	$ 605.00	2022-06-07
abcr	AB167003-5 g	2-Bromo-3-(3-methylphenyl)-1-propene, 97%; .	731772-18-2	97%	5 g	€2,507.20	2023-07-20
abcr	AB167003-1g	2-Bromo-3-(3-methylphenyl)-1-propene, 97%; .	731772-18-2	97%	1g	€794.00	2025-04-16
abcr	AB167003-2g	2-Bromo-3-(3-methylphenyl)-1-propene, 97%; .	731772-18-2	97%	2g	€1064.00	2025-04-16

2-Bromo-3-(3-methylphenyl)-1-propene Related Literature

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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Bromo-3-(3-methylphenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(3-methylphenyl)-1-propene (CAS No. 731772-18-2): Properties, Applications, and Industry Insights

2-Bromo-3-(3-methylphenyl)-1-propene (CAS No. 731772-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated aromatic propene derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular formula, C₁₀H₁₁Br, and distinct bromo-alkene functionality make it valuable for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

Recent trends in green chemistry have amplified interest in optimizing the synthesis of compounds like 2-Bromo-3-(3-methylphenyl)-1-propene. Researchers are investigating solvent-free or low-waste methodologies to align with sustainable synthesis principles—a hot topic in 2024. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize this compound, addressing frequent queries about halogenated compound analysis.

The compound’s 3-methylphenyl moiety enhances its lipophilicity, making it relevant in drug discovery for modulating pharmacokinetic properties. This aligns with trending searches on fragment-based drug design and small-molecule probes. Notably, its α,β-unsaturated carbonyl analogs (derivable via oxidation) are explored for bioconjugation applications—a rising focus area in proteomics and chemical biology.

Industrial applications of 731772-18-2 include its use in flavor and fragrance intermediates, where its aromatic profile contributes to complex scent formulations. This connects with growing consumer demand for synthetic aroma chemicals in perfumery. Safety data sheets emphasize standard organic lab precautions, avoiding classifications that restrict its research utility.

Emerging discussions in AI-assisted molecular design often reference bromo-alkenes like this compound as building blocks for machine learning-driven synthesis planning. Patent literature reveals its utility in OLED materials, addressing queries about organic electronic compounds. Storage recommendations (2-8°C under inert gas) and compatibility with Grignard reagents are frequently cited in technical forums.

Environmental fate studies of brominated intermediates remain a key search theme, with 731772-18-2 subject to biodegradation assessments under OECD guidelines. Its vinylic bromide reactivity is leveraged in click chemistry modifications—a technique trending in material science circles. Regulatory databases confirm its non-hazardous status for research-scale handling.

In academic settings, this compound features in advanced organic synthesis coursework demonstrating electrophilic addition mechanisms. Suppliers often highlight its ≥95% purity by HPLC, responding to buyer concerns about impurity profiling. Thermal stability data (decomposition >200°C) make it suitable for high-temperature reactions—a niche search keyword among process chemists.

The growing custom synthesis market has increased demand for tailored derivatives of 2-Bromo-3-(3-methylphenyl)-1-propene, particularly for structure-activity relationship studies. Its cLogP value (~3.1) frequently appears in QSAR modeling discussions, bridging computational and experimental chemistry—a crossover topic dominating 2024 conference agendas.